Cas no 1189950-95-5 (2-Acetamido-2-(1-boc-piperidin-4-yl)propanoic Acid)

• Product Name: 2-Acetamido-2-(1-boc-piperidin-4-yl)propanoic Acid
• CAS No: 1189950-95-5
• MF: C₁₅H₂₆N₂O₅
• MW: 314.377344608307
• MDL: MFCD11040496
• CID: 2104847
• Update Time: 2025-06-13

2-Acetamido-2-(1-boc-piperidin-4-yl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-?Acetamido-?2-?(1-?(tert-?butoxycarbonyl)?piperidin-?4-?yl)?propanoic acid
• 2-ACETAMIDO-2-(1-(TERT-BUTOXYCARBONYL)PIPERIDIN-4-YL)PROPANOIC ACID
• 2-ACETAMIDO-2-(1-BOC-PIPERIDIN-4-YL)PROPANOIC ACID
• AR3239
• 4958AH
• 2-Acetamido-2-(1-boc-piperidin-4-yl)propanoic Acid

• MDL： MFCD11040496
• Inchi： 1S/C15H26N2O5/c1-10(18)16-15(5,12(19)20)11-6-8-17(9-7-11)13(21)22-14(2,3)4/h11H,6-9H2,1-5H3,(H,16,18)(H,19,20)
• InChI Key： YIXFNBHXEPDILZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)C(C(=O)O)(C)NC(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 449
• Topological Polar Surface Area: 95.9

Experimental Properties

• Color/Form: White to Yellow Solid

2-Acetamido-2-(1-boc-piperidin-4-yl)propanoic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Acetamido-2-(1-boc-piperidin-4-yl)propanoic Acid

Introduction to 2-Acetamido-2-(1-boc-piperidin-4-yl)propanoic Acid (CAS No. 1189950-95-5)

2-Acetamido-2-(1-boc-piperidin-4-yl)propanoic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 1189950-95-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of interest for synthetic chemists and medicinal biologists alike. The structure of this compound incorporates both an acetamido functional group and a Boc-piperidine moiety, which are known for their versatility in drug design and modification.

The acetamido group, characterized by its amide linkage to an acetyl moiety, is commonly found in many bioactive molecules. This group not only contributes to the solubility and stability of the compound but also serves as a site for further chemical modifications. In contrast, the Boc-piperidine moiety introduces a piperidine ring that is protected by a tert-butoxycarbonyl (Boc) group. Piperidine derivatives are widely recognized for their role in pharmaceuticals due to their ability to mimic secondary amine structures found in many bioactive peptides and proteins. The Boc protection ensures that the piperidine nitrogen remains non-nucleophilic until specifically required during synthetic or biological processes.

The synthesis of 2-Acetamido-2-(1-boc-piperidin-4-yl)propanoic Acid involves a series of well-established organic reactions, including condensation, protection-deprotection strategies, and functional group transformations. The presence of both the acetamido and Boc-piperidine groups necessitates careful control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

In the realm of pharmaceutical research, 2-Acetamido-2-(1-boc-piperidin-4-yl)propanoic Acid has been explored as a potential intermediate in the development of novel therapeutic agents. Its structural features make it a valuable building block for designing molecules with specific pharmacological properties. For instance, the piperidine ring can be modified to enhance binding affinity to target enzymes or receptors, while the acetamido group can serve as a linker for further derivatization. Such flexibility has led to its incorporation in various drug discovery programs aimed at addressing unmet medical needs.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry due to their prevalence in approved drugs. The Boc-piperidine moiety, in particular, has been implicated in compounds that exhibit central nervous system (CNS) activity, anti-inflammatory effects, and even antiviral properties. By incorporating this moiety into 2-Acetamido-2-(1-boc-piperidin-4-yl)propanoic Acid, researchers aim to leverage these known biological activities while exploring new therapeutic avenues. The acetamido group further enhances the compound’s potential by providing a site for selective modifications that can fine-tune its pharmacokinetic profile.

The chemical properties of 2-Acetamido-2-(1-boc-piperidin-4-yl)propanoic Acid also make it an interesting candidate for material science applications. Its ability to undergo controlled reactions allows for the creation of polymers, coatings, and other functional materials with tailored properties. For example, its incorporation into polymeric matrices could lead to enhanced biocompatibility or drug delivery systems. Such applications are particularly relevant in fields like regenerative medicine and nanotechnology, where precise molecular design is crucial.

From an industrial perspective, the production of 2-Acetamido-2-(1-boc-piperidin-4-yl)propanoic Acid on a large scale requires robust process optimization to ensure cost-effectiveness and sustainability. Modern synthetic routes often employ catalytic methods or flow chemistry techniques to improve efficiency and reduce waste. Additionally, green chemistry principles are being increasingly adopted to minimize environmental impact during manufacturing. These efforts align with global trends toward more sustainable pharmaceutical production practices.

The biological evaluation of 2-Acetamido-2-(1-boc-piperidin-4-yl)propanoic Acid has revealed promising preliminary results in several disease models. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes implicated in metabolic disorders, while animal models have shown preliminary evidence of anti-inflammatory effects. These findings underscore the compound’s therapeutic relevance and justify further investigation into its mechanisms of action.

The future prospects for 2-Acetamido-2-(1-boc-piperidin-4-yl)propanoic Acid are bright, with ongoing research aimed at expanding its applications across multiple domains. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential to fully realize its potential. As new synthetic methodologies emerge and our understanding of biological systems deepens, compounds like this will continue to play a pivotal role in advancing scientific knowledge and developing innovative solutions to complex challenges.